Cas no 161799-72-0 (N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine)
161799-72-0 structure
Product Name:N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine
CAS No:161799-72-0
MF:C13H22N2O3
MW:254.325383663177
CID:2127349
Update Time:2023-08-04
N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
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- N1-(3,4,5-trimethoxybenzyl)propane-1,3-diamine
- N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine
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- Inchi: 1S/C13H22N2O3/c1-16-11-7-10(9-15-6-4-5-14)8-12(17-2)13(11)18-3/h7-8,15H,4-6,9,14H2,1-3H3
- InChI Key: UQZQLMHVPFUDQH-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)CNCCCN)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 202
- Topological Polar Surface Area: 65.7
N1-(3,4,5-Trimethoxybenzyl)propane-1,3-diamine Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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